![molecular formula C21H17FN2O2 B267347 3-[(4-fluorobenzoyl)amino]-N-methyl-N-phenylbenzamide](/img/structure/B267347.png)
3-[(4-fluorobenzoyl)amino]-N-methyl-N-phenylbenzamide
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Overview
Description
3-[(4-fluorobenzoyl)amino]-N-methyl-N-phenylbenzamide, also known as FUB-PB-22, is a synthetic cannabinoid that belongs to the benzamide family. It was first synthesized by Pfizer in 2012 and has since gained popularity as a research chemical due to its potential therapeutic applications.
Scientific Research Applications
3-[(4-fluorobenzoyl)amino]-N-methyl-N-phenylbenzamide has been used in various scientific research applications, including pharmacological studies, drug metabolism studies, and forensic toxicology. It has been shown to have high affinity for cannabinoid receptors CB1 and CB2, making it a potential therapeutic agent for the treatment of various medical conditions such as chronic pain, inflammation, and anxiety. Additionally, this compound has been used as a reference standard in forensic toxicology to identify and quantify synthetic cannabinoids in biological samples.
Mechanism of Action
3-[(4-fluorobenzoyl)amino]-N-methyl-N-phenylbenzamide acts as a potent agonist of CB1 and CB2 receptors, which are primarily located in the central and peripheral nervous systems. Upon binding to these receptors, this compound activates a cascade of signaling pathways that ultimately lead to the modulation of various physiological processes such as pain perception, mood regulation, and immune response. The exact mechanism of action of this compound is not fully understood and requires further investigation.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. Biochemically, it has been shown to inhibit the uptake of neurotransmitters such as dopamine and serotonin, leading to increased levels of these neurotransmitters in the brain. Physiologically, this compound has been shown to induce hypothermia, reduce locomotor activity, and alter pain perception in animal models. These effects are believed to be mediated through the activation of CB1 and CB2 receptors.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[(4-fluorobenzoyl)amino]-N-methyl-N-phenylbenzamide in lab experiments is its high potency and selectivity for CB1 and CB2 receptors, which allows for precise and targeted modulation of these receptors. Additionally, this compound has a long half-life, which makes it suitable for in vivo studies. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 3-[(4-fluorobenzoyl)amino]-N-methyl-N-phenylbenzamide. One area of interest is the development of this compound derivatives with improved pharmacokinetic and pharmacodynamic properties. Another area of interest is the investigation of the potential therapeutic applications of this compound in various medical conditions such as chronic pain, inflammation, and anxiety. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.
Synthesis Methods
3-[(4-fluorobenzoyl)amino]-N-methyl-N-phenylbenzamide can be synthesized using a multi-step process that involves the reaction of 4-fluorobenzoyl chloride with N-methyl-N-phenylbenzamide in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound. This synthesis method has been optimized to produce this compound in high yields and purity.
properties
Molecular Formula |
C21H17FN2O2 |
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Molecular Weight |
348.4 g/mol |
IUPAC Name |
3-[(4-fluorobenzoyl)amino]-N-methyl-N-phenylbenzamide |
InChI |
InChI=1S/C21H17FN2O2/c1-24(19-8-3-2-4-9-19)21(26)16-6-5-7-18(14-16)23-20(25)15-10-12-17(22)13-11-15/h2-14H,1H3,(H,23,25) |
InChI Key |
SJQCZFZMQDNMCH-UHFFFAOYSA-N |
SMILES |
CN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)F |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)F |
Origin of Product |
United States |
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